

Meta-analysis of Sildenafil Clinical Trials for Erectile Dysfunction: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Sildenafil Nitrate

CAS No.: 252951-59-0


Cat. No.: B15723872

[Get Quote](#)

This guide provides a comprehensive meta-analysis of clinical trials on sildenafil for the treatment of erectile dysfunction (ED). It is intended for researchers, scientists, and drug development professionals, offering an objective comparison of sildenafil's performance with supporting experimental data.

Mechanism of Action: The Nitric Oxide/cGMP Pathway

Sildenafil is a potent and selective inhibitor of cyclic guanosine monophosphate (cGMP)-specific phosphodiesterase type 5 (PDE5).[1][2] Sexual stimulation leads to the release of nitric oxide (NO) in the corpus cavernosum of the penis. NO activates the enzyme guanylate cyclase, which increases levels of cGMP. This increase in cGMP leads to smooth muscle relaxation in the corpus cavernosum, allowing for increased blood flow and resulting in an erection.[1] Sildenafil enhances the effect of NO by inhibiting PDE5, the enzyme responsible for the degradation of cGMP.[1][2]



[Click to download full resolution via product page](#)

Caption: Sildenafil's mechanism of action in the nitric oxide/cGMP pathway.

Efficacy of Sildenafil in Clinical Trials

Meta-analyses of numerous randomized controlled trials have consistently demonstrated the efficacy of sildenafil in treating erectile dysfunction of various etiologies.[3][4][5]

Key Efficacy Endpoints:

A meta-analysis of 16 trials showed that men were 3.57 times more likely to have improved erections with sildenafil compared to placebo.[3] Another meta-analysis of 27 trials involving 6,659 men found that 57% of sexual intercourse attempts were successful with sildenafil, compared to 21% with placebo.[4][6] Furthermore, 83% of men treated with sildenafil experienced at least one successful intercourse attempt, versus 45% of those on placebo.[4]

Efficacy Outcome	Sildenafil	Placebo	Relative Benefit/Odds Ratio	Citations
Improved Erections (Global Efficacy)	-	-	3.57 (95% CI = 2.93-4.43)	[3]
Successful Intercourse Attempts	57%	21%	WMD: 33.7 (95% CI = 29.2-38.2)	[4][6]
At Least One Successful Intercourse	83%	45%	RB: 1.8 (95% CI = 1.7-1.9)	[4]
Improved Erections (Global Question)	74%	16%	-	[6]
Successful Intercourse Attempts (per month)	5.9	1.5	-	[6][7]

WMD: Weighted Mean Difference; RB: Relative Benefit; CI: Confidence Interval

Safety and Tolerability Profile

Sildenafil is generally well-tolerated, with most adverse events being mild to moderate in nature.[4][6]

Common Adverse Events:

The most frequently reported side effects in clinical trials include headache, flushing, dyspepsia, and visual disturbances.[4]

Adverse Event	Sildenafil Incidence	Placebo Incidence	Citations
Headache	11% - 25%	-	[4] [8]
Flushing	12% - 14%	-	[4] [8]
Dyspepsia	5% - 12%	-	[4] [8]
Visual Disturbances	3%	-	[4]
Nasal Congestion	-	-	[9]

Discontinuation due to adverse events is infrequent.[\[6\]](#) Sildenafil is contraindicated in patients taking nitrates or nitric oxide donors due to the risk of significant hypotension.[\[3\]](#)[\[10\]](#)


Comparison with Other PDE5 Inhibitors

Several meta-analyses have compared the efficacy and safety of sildenafil with other PDE5 inhibitors, such as tadalafil and vardenafil. While all PDE5 inhibitors are more effective than placebo, some studies suggest minor differences in their profiles.[\[9\]](#)[\[11\]](#)[\[12\]](#) One network meta-analysis indicated that tadalafil and vardenafil might be the most effective agents among the class.[\[9\]](#) However, the overall safety profiles of different PDE5 inhibitors are largely similar.[\[9\]](#)

Experimental Protocols in Sildenafil Clinical Trials

The methodologies of clinical trials for sildenafil in erectile dysfunction have been well-established and are largely consistent across studies.

Typical Clinical Trial Workflow:



[Click to download full resolution via product page](#)

Caption: A generalized workflow for a typical sildenafil clinical trial.

Key Methodological Components:

- Study Design: Most pivotal trials were randomized, double-blind, placebo-controlled studies. [3][5] Many included a flexible-dose design where the dose of sildenafil (commonly 25 mg, 50 mg, or 100 mg) could be adjusted based on efficacy and tolerability.[6][13] The treatment duration was typically 12 to 24 weeks.[3]
- Inclusion and Exclusion Criteria:
 - Inclusion: Generally, participants were men with a documented history of erectile dysfunction for at least 3 to 6 months and in a stable sexual relationship.[8]
 - Exclusion: Common exclusion criteria included recent (within 6 months) serious cardiovascular events (myocardial infarction, stroke), uncontrolled hypertension, and concurrent use of nitrates.[3][10]
- Efficacy Assessment:
 - International Index of Erectile Function (IIEF): A validated, 15-question self-administered questionnaire assessing five domains of male sexual function: erectile function, orgasmic function, sexual desire, intercourse satisfaction, and overall satisfaction.[4][7][12][14]
 - Global Efficacy Question (GEQ): A single question asking patients if the treatment improved their erections.[6][14]
 - Patient-Recorded Event Log: A diary where patients record details of their sexual activity, including the success of intercourse attempts.[14][15]
- Safety Assessment: Safety was monitored through the recording of adverse events, laboratory tests, and vital sign measurements throughout the study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. clinicaltrials.eu \[clinicaltrials.eu\]](https://clinicaltrials.eu)
- [2. Discovery and development of phosphodiesterase 5 inhibitors - Wikipedia \[en.wikipedia.org\]](https://en.wikipedia.org)
- [3. Clinical update on sildenafil citrate - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- [4. baus.org.uk \[baus.org.uk\]](https://baus.org.uk)
- [5. Systematic review of randomised controlled trials of sildenafil \(Viagra\) in the treatment of male erectile dysfunction - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [6. Efficacy and safety of oral sildenafil in the treatment of erectile dysfunction: a double-blind, placebo-controlled study of 329 patients. Sildenafil Study Group - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [7. Treatment of Erectile Dysfunction with Sildenafil \[usrf.org\]](https://usrf.org)
- [8. Safety of sildenafil citrate: review of 67 double-blind placebo-controlled trials and the postmarketing safety database - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- [9. Sildenafil - Wikipedia \[en.wikipedia.org\]](https://en.wikipedia.org)
- [10. accessdata.fda.gov \[accessdata.fda.gov\]](https://accessdata.fda.gov)
- [11. med-fom-brotto.sites.olt.ubc.ca \[med-fom-brotto.sites.olt.ubc.ca\]](https://med-fom-brotto.sites.olt.ubc.ca)
- [12. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [13. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [14. The efficacy of sildenafil citrate \(Viagra\) in clinical populations: an update - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [15. Randomized trial of sildenafil for the treatment of erectile dysfunction in spinal cord injury. Sildenafil Study Group - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- To cite this document: BenchChem. [Meta-analysis of Sildenafil Clinical Trials for Erectile Dysfunction: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15723872/docs#meta-analysis-of-sildenafil-clinical-trials-for-erectile-dysfunction-a-comparative-guide\]](https://www.benchchem.com/product/b15723872/docs#meta-analysis-of-sildenafil-clinical-trials-for-erectile-dysfunction-a-comparative-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)